(2,4-Dimethoxyphenyl)(4-(4-fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)methanone

• IUPAC Name: (2,4-dimethoxyphenyl)-[4-(4-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H20FN3O3S/c1-26-13-6-7-14(16(12-13)27-2)19(25)23-8-10-24(11-9-23)20-22-18-15(21)4-3-5-17(18)28-20/h3-7,12H,8-11H2,1-2H3
• InChI Key: WKQXJUHVLLAZFJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)N2CCN(CC2)C3=NC4=C(C=CC=C4S3)F)OC
• Molecular Formula: C20H20FN3O3S
• Molecular Weight: 401.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound involves a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen. The thiazole ring can have three possible orientations towards the target site: nitrogen orientation, sulfur orientation, and parallel orientation. The molecular electrostatic potential (MEP) surface of the thiazole ring indicates more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Scientific Research Applications

• Anti-Tumor Applications : A derivative of this compound, (2,4-dimethoxyphenyl)-[6-(3-fluorophenyl)-4-hydroxy-3-methylbenzofuran-2-yl]methanone, was synthesized and showed selective cytotoxicity against a tumorigenic cell line. This suggests potential use in cancer treatment (Hayakawa et al., 2004).

• Synthetic Methods and Structural Analysis : A novel bioactive heterocycle with a similar structure was synthesized and evaluated for antiproliferative activity. Its structure was characterized using various spectroscopic methods, indicating the interest in developing new compounds with potential biological activities (Prasad et al., 2018).

• Molecular Modeling and Drug Development : The compound has been included in the synthesis and evaluation of new molecules as potential antipsychotic agents. Their activity against dopamine and serotonin receptors was studied, indicating the relevance of this compound in neuroscience and psychopharmacology (Raviña et al., 1999).

• Antimicrobial Activity : Similar compounds have been synthesized and evaluated for antimicrobial activity. This suggests potential applications in developing new antimicrobial agents (Patel et al., 2011).

• Biological Activity and Synthesis : Research has focused on synthesizing derivatives of this compound and evaluating their biological activities. This highlights the ongoing interest in exploring the therapeutic potential of such compounds (Mhaske et al., 2014).

• Fluorescent Logic Gates : Research on compounds with a similar structure has led to the development of fluorescent logic gates. This indicates potential applications in bio-imaging and molecular diagnostics (Gauci & Magri, 2022).

Mechanism of Action

Target of Action

It is known that thiazole derivatives have diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives, in general, are known to interact with various biological targets, leading to a range of effects

Biochemical Pathways

Thiazole derivatives are known to impact a wide range of biochemical pathways due to their diverse biological activities

Pharmacokinetics

Thiazole derivatives are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties can influence the bioavailability of the compound.

Result of Action

Thiazole derivatives are known to have diverse biological activities, which can result in a range of molecular and cellular effects